(6-chloro-1H-indol-5-yl)methanamine

• Molecular Formula: C9H9ClN2
• Molecular Weight: 180.63 g/mol
• IUPAC Name: (6-chloro-1H-indol-5-yl)methanamine
• InChI: InChI=1S/C9H9ClN2/c10-8-4-9-6(1-2-12-9)3-7(8)5-11/h1-4,12H,5,11H2
• InChI Key: ZLGJONCXPGHMKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=CC(=C(C=C21)CN)Cl

Description

(6-chloro-1H-indol-5-yl)methanamine is a useful research compound. Its molecular formula is C9H9ClN2 and its molecular weight is 180.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 242 (43 mg, 0.24 mmol) in MeOH (10 mL) and 7M NH3 in MeOH (5 mL) was added Raney nickel and the reaction mixture was stirred vigorously under hydrogen (1 atm.) at RT for 3 h. The reaction mixture was filtered through a pad of Celite® and concentrated under reduced pressure to afford (6-chloro-1H-indol-5-yl)methanamine (244) as pale oil: MS (ESI)=164.1 [M−NH2]+.